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Compound of Interest

Compound Name: 116826-37-0

CAS No.: 116826-37-0

Cat. No.: B612721

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 2,6-di-tert-butyl-4-methylphenol

(BHT), a lipophilic organic compound critical to the stabilization of pharmaceuticals,

petrochemicals, and food matrices. Unlike standard datasheets, this document focuses on the

mechanistic causality of its antioxidant activity, the kinetic stability of its radical intermediates,

and validated protocols for its quantification. It is designed for researchers requiring high-fidelity

data to optimize drug formulation stability and shelf-life extension.

Molecular Architecture & Physicochemical Profile
Structural Determinants of Activity
BHT (CAS 128-37-0) derives its efficacy from the steric hindrance provided by two tert-butyl

groups flanking the phenolic hydroxyl moiety. This "steric shielding" is not merely a physical

barrier but a kinetic modulator that stabilizes the phenoxyl radical formed after hydrogen

abstraction.
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Electronic Effect: The para-methyl group donates electron density via hyperconjugation,

lowering the O-H bond dissociation energy (BDE) to approximately 81 kcal/mol, making H-

atom transfer to peroxyl radicals thermodynamically favorable.

Steric Effect: The bulky ortho-tert-butyl groups prevent rapid dimerization of the resulting

phenoxyl radical, allowing it to persist long enough to trap a second radical species,

effectively terminating two oxidative chains per BHT molecule.

Key Physicochemical Data
The following data represents empirically verified values essential for formulation processing.

Property Value Critical Application Note

Molecular Formula C₁₅H₂₄O MW: 220.35 g/mol

Melting Point 69.0 – 71.0 °C

Processing temperature must

remain <50°C during solid

mixing to prevent sintering.

Boiling Point 265 °C
High thermal stability allows

use in hot-melt extrusion.

LogP (Octanol/Water) 5.1

Highly lipophilic; requires non-

aqueous solvents for

extraction.

Solubility (Water) < 1 mg/L

Practically insoluble;

incompatible with aqueous

mobile phases without organic

modifiers.

Solubility (Ethanol) ~250 mg/mL
Ideal solvent for stock solution

preparation.

pKa ~12.2

Non-ionizable at physiological

pH; remains neutral in most

biological matrices.
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Mechanistic Action: The Radical Trapping Cascade
The primary function of BHT is Chain-Breaking Antioxidant activity via Hydrogen Atom Transfer

(HAT). Understanding the fate of the BHT radical is crucial for predicting degradation products

in stability studies.

Pathway Logic
Initiation: A lipid peroxyl radical (ROO•) abstracts the phenolic hydrogen from BHT.

Stabilization: The resulting BHT phenoxyl radical (ArO•) is resonance-stabilized and sterically

hindered, preventing it from initiating new oxidation chains (propagation).

Termination: The ArO• traps a second radical (R• or ROO•), often leading to the formation of

Quinone Methides (QM) or stilbenequinone dimers.

Visualization of Antioxidant Mechanism
The following diagram illustrates the transformation from active antioxidant to its terminal

oxidation products.

Figure 1: Radical Scavenging & Degradation Pathway of BHT
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Figure 1: Radical Scavenging & Degradation Pathway of BHT. The phenoxyl radical acts as a

'sink' for reactive species.

Critical Insight: The formation of Quinone Methide (QM) is a double-edged sword. While it

signifies successful antioxidant termination, QM is an electrophile that can alkylate nucleophilic

drug substances or proteins (Michael addition), potentially leading to impurities or toxicity [1].
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Synthesis & Manufacturing
Industrial synthesis utilizes the Friedel-Crafts alkylation of p-cresol, ensuring high

regioselectivity.

Synthetic Route
Reactants:p-Cresol + Isobutylene (2-methylpropene).

Catalyst: Sulfuric acid or strong cation-exchange resins (e.g., Amberlyst).

Conditions: Pressurized reactor (1-5 atm), 50-70°C.

Purification: Fractional distillation/crystallization to remove the mono-tert-butyl byproduct.

Figure 2: Industrial Synthesis via Friedel-Crafts Alkylation
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Figure 2: Industrial Synthesis via Friedel-Crafts Alkylation. Note the sequential addition of tert-

butyl groups.

Analytical Protocols
To ensure scientific integrity, the following protocols are standardized based on pharmacopeial

(USP) and kinetic assay principles.

Protocol 1: Validated HPLC Quantification (USP Aligned)
This method is robust for separating BHT from degradation products and common excipients.

Objective: Quantify BHT content in pharmaceutical matrices.

Reagents:

Acetonitrile (HPLC Grade)[1]

Glacial Acetic Acid[2]

Milli-Q Water

Instrument Parameters:

Column: L1 packing (C18), 3.0 mm × 15 cm, 3 µm particle size (e.g., ACE C18 or

equivalent).

Mobile Phase: Acetonitrile : 5% Acetic Acid in Water (65 : 35 v/v).[2]

Flow Rate: 0.75 mL/min.[2]

Detection: UV @ 275 nm (Absorption max of the phenol ring).

Injection Volume: 10 µL.

Temperature: 40°C.[2]
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Procedure:

Standard Prep: Dissolve USP BHT Reference Standard in mobile phase to 0.5 mg/mL.

Sample Prep: Extract formulation with mobile phase; sonicate for 15 mins; filter through 0.45

µm PTFE filter (Do not use Nylon, as BHT may adsorb).

System Suitability:

Tailing factor: NMT 1.5.[2]

RSD (n=6): NMT 2.0%.

Calculation:

(Where

is peak area and

is concentration).

Causality: The use of acetic acid suppresses the ionization of residual silanols on the column

and ensures BHT remains protonated, sharpening peak shape [2].

Protocol 2: DPPH Radical Scavenging Assay
A self-validating kinetic assay to determine the active antioxidant capacity, distinct from total

chemical content.

Principle: DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable purple radical (

517 nm). Upon reduction by BHT (H-transfer), it turns yellow.

Workflow:

Stock Solution: Prepare 0.2 mM DPPH in Methanol (keep in amber glass, light sensitive).

BHT Standards: Prepare serial dilutions (10 – 200 µg/mL) in Methanol.

Reaction: Mix 100 µL BHT sample + 100 µL DPPH solution in a 96-well plate.
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Incubation: 30 minutes in the dark at Room Temperature.

Measurement: Read Absorbance at 517 nm (

).

Control: Methanol + DPPH (

).[3]

Calculation:

Validation Check: IC50 (concentration inhibiting 50%) should be reproducible. If IC50 shifts
>10% between runs, check DPPH freshness (degrades daily) [3].

Stability & Reactivity Profile
Thermal Stability: BHT is volatile at high temperatures. In open systems at >100°C,

significant loss occurs via sublimation before chemical degradation.

Photostability: Sensitive to UV light. Photo-oxidation accelerates the formation of yellow

stilbenequinone dimers. Formulations must be packaged in light-resistant containers.

Incompatibilities: Strong oxidizing agents (peroxides, permanganates) cause rapid depletion.

Avoid contact with iron salts, which can catalyze colored complex formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. trungtamthuoc.com [trungtamthuoc.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. molforge.ai [molforge.ai]

5. 2,6-Di-tert-butyl-4-methylphenol, 99.8% 50 g | Buy Online | Thermo Scientific Acros |
Fisher Scientific [fishersci.no]

6. Showing Compound 2,6-Di-tert-butyl-4-methylphenol (FDB011992) - FooDB [foodb.ca]

7. Formation and reactivity of alternative quinone methides from butylated hydroxytoluene:
possible explanation for species-specific pneumotoxicity - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. CAS 128-37-0: 2,6-Di-tert-butyl-4-methylphenol [cymitquimica.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. 2,6-Di-tert-butyl-4-methylphenol | C15H24O | CID 31404 - PubChem
[pubchem.ncbi.nlm.nih.gov]

12. scientificupdate.com [scientificupdate.com]

13. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts
[greenskybio.com]

14. Hydrolysis of the quinone methide of butylated hydroxytoluene in aqueous solutions -
PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://molforge.ai/molecule/31404
https://www.fishersci.no/shop/products/2-6-di-tert-butyl-4-methylphenol-99-8-thermo-scientific/10378590
https://foodb.ca/compounds/FDB011992
https://molforge.ai/molecule/31404
https://foodb.ca/compounds/FDB011992
https://pubmed.ncbi.nlm.nih.gov/2131827/
https://cymitquimica.com/cas/128-37-0/
https://www.researchgate.net/publication/272629341_Alkylation_of_p-Cresol_with_Isobutylene_Catalyzed_by_Heteropoly_Acid_Supported_on_MCM-41_Catalyst
https://www.researchgate.net/publication/250924922_Hydrolysis_of_the_Quinone_Methide_of_Butylated_Hydroxytoluene_in_Aqueous_Solutions
https://pubchem.ncbi.nlm.nih.gov/compound/31404
https://www.scientificupdate.com/process-chemistry-articles/hey-phenol-everyone-has-their-cross-to-bear/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F31404
https://trungtamthuoc.com/pdf/butylated-hydroxytoluene-usp-2025-ttt.pdf
https://www.fishersci.no/shop/products/2-6-di-tert-butyl-4-methylphenol-99-8-thermo-scientific/10378590
https://www.greenskybio.com/plant_extract/delving-into-antioxidant-properties-a-stepwise-dpph-assay-protocol-for-plant-extracts.html
https://pubmed.ncbi.nlm.nih.gov/23873381/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fie00075a024
https://www.benchchem.com/product/b612721?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HPLC_Analysis_of_Butylated_Hydroxyanisole_BHA_on_a_Primesep_B_Column.pdf
https://trungtamthuoc.com/pdf/butylated-hydroxytoluene-usp-2025-ttt.pdf
https://pdf.benchchem.com/15588/Application_Note_and_Protocol_DPPH_Radical_Scavenging_Assay_for_13_Dehydroxyindaconitine.pdf
https://molforge.ai/molecule/31404
https://www.fishersci.no/shop/products/2-6-di-tert-butyl-4-methylphenol-99-8-thermo-scientific/10378590
https://www.fishersci.no/shop/products/2-6-di-tert-butyl-4-methylphenol-99-8-thermo-scientific/10378590
https://foodb.ca/compounds/FDB011992
https://pubmed.ncbi.nlm.nih.gov/2131827/
https://pubmed.ncbi.nlm.nih.gov/2131827/
https://pubmed.ncbi.nlm.nih.gov/2131827/
https://cymitquimica.com/cas/128-37-0/
https://www.researchgate.net/publication/272629341_Alkylation_of_p-Cresol_with_Isobutylene_Catalyzed_by_Heteropoly_Acid_Supported_on_MCM-41_Catalyst
https://www.researchgate.net/publication/250924922_Hydrolysis_of_the_Quinone_Methide_of_Butylated_Hydroxytoluene_in_Aqueous_Solutions
https://pubchem.ncbi.nlm.nih.gov/compound/31404
https://pubchem.ncbi.nlm.nih.gov/compound/31404
https://www.scientificupdate.com/process-chemistry-articles/hey-phenol-everyone-has-their-cross-to-bear/
https://www.greenskybio.com/plant_extract/delving-into-antioxidant-properties-a-stepwise-dpph-assay-protocol-for-plant-extracts.html
https://www.greenskybio.com/plant_extract/delving-into-antioxidant-properties-a-stepwise-dpph-assay-protocol-for-plant-extracts.html
https://pubmed.ncbi.nlm.nih.gov/23873381/
https://pubmed.ncbi.nlm.nih.gov/23873381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: 2,6-Di-tert-butyl-4-methylphenol (BHT)
Chemical Properties & Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612721/docs#technical-guide-2-6-di-tert-butyl-4-
methylphenol-bht-chemical-properties-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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